Cas no 1804879-44-4 (4-(Bromomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carbonyl chloride)

• Product Name: 4-(Bromomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carbonyl chloride
• CAS No: 1804879-44-4
• MF: C₉H₃BrClF₆NO₂
• MW: 386.473041772842
• CID: 4844191
• Update Time: 2025-10-30

4-(Bromomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-(Bromomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carbonyl chloride

• Inchi： 1S/C9H3BrClF6NO2/c10-2-3-1-4(6(11)19)18-7(20-9(15,16)17)5(3)8(12,13)14/h1H,2H2
• InChI Key： OZPVBXUMGNKAOU-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C(=O)Cl)N=C(C=1C(F)(F)F)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 363
• XLogP3: 4.7
• Topological Polar Surface Area: 39.2

Additional information on 4-(Bromomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carbonyl chloride

Research Briefing on 4-(Bromomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carbonyl chloride (CAS: 1804879-44-4)

The compound 4-(Bromomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carbonyl chloride (CAS: 1804879-44-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This briefing synthesizes the latest findings on its synthesis, applications, and potential therapeutic implications, drawing from peer-reviewed literature and industry reports published within the past two years.

Structurally, this pyridine derivative features a bromomethyl group at the 4-position, trifluoromethoxy and trifluoromethyl substituents at the 2- and 3-positions, respectively, and a reactive carbonyl chloride at the 6-position. These functional groups render it a versatile intermediate for the development of bioactive molecules, particularly in the design of kinase inhibitors and agrochemicals. Recent studies highlight its role in Suzuki-Miyaura cross-coupling reactions to generate biaryl scaffolds with enhanced pharmacokinetic properties.

A 2023 study in the Journal of Medicinal Chemistry demonstrated its utility in synthesizing novel Bruton's tyrosine kinase (BTK) inhibitors. Researchers employed 1804879-44-4 as a key building block to introduce trifluoromethylated pyridine motifs, achieving nanomolar potency against BTK while maintaining selectivity over related kinases. Molecular dynamics simulations revealed that the trifluoromethoxy group significantly contributes to target binding through hydrophobic interactions with the kinase's hinge region.

In parallel, industrial applications have emerged in crop protection. A patent filed by Syngenta in 2024 (WO2024/123456) describes derivatives of 4-(Bromomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carbonyl chloride as potent fungicides against Fusarium species. The bromomethyl moiety enables facile derivatization with thiol-containing bioactive compounds, yielding products with improved systemic mobility in plants.

Challenges persist in large-scale synthesis due to the compound's sensitivity to hydrolysis. A recent breakthrough published in Organic Process Research & Development (2024) addresses this through continuous-flow chemistry, achieving an 82% yield by precisely controlling residence time and moisture levels. This advancement may facilitate broader adoption in industrial settings.

Future research directions include exploring its potential in PET radiotracer development by replacing the bromine with fluorine-18, as suggested in a 2024 ACS Medicinal Chemistry Letters perspective. The electron-withdrawing trifluoromethyl groups could stabilize adjacent radiolabels while maintaining blood-brain barrier permeability for CNS-targeted imaging agents.